1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine

• IUPAC Name: 1-(7,7-difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine
• InChI: InChI=1S/C9H15F2N/c1-6(12)8-5-3-2-4-7(8)9(8,10)11/h6-7H,2-5,12H2,1H3
• InChI Key: MMXVFCDJJXLHPD-UHFFFAOYSA-N
• Canonical SMILES: CC(C12CCCCC1C2(F)F)N
• Molecular Formula: C9H15F2N
• Molecular Weight: 175.22 g/mol

Description

1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine, also known as DFHBI, is a chemical compound that has gained significant interest in scientific research due to its unique properties. DFHBI is a fluorescent molecule that can be used to detect RNA molecules in living cells.

Mechanism Of Action

1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine works by binding to RNA molecules and undergoing a conformational change, which results in fluorescence. The fluorescence signal can be detected using microscopy or flow cytometry. 1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine has been shown to have high specificity and sensitivity for RNA detection.
Biochemical and Physiological Effects:
1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine has been shown to have minimal toxicity in living cells, making it an ideal tool for RNA detection. 1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine has been used in a variety of cell types, including bacteria, yeast, and mammalian cells. 1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine has also been used in vivo to detect RNA molecules in zebrafish embryos.

Advantages And Limitations For Lab Experiments

1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine has several advantages for lab experiments, including high specificity and sensitivity, minimal toxicity, and compatibility with a wide range of cell types. However, 1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine has some limitations, including the need for specialized equipment for fluorescence detection and the potential for photobleaching of the fluorescent signal.

Future Directions

1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine has the potential for many future directions in scientific research. One potential direction is the development of new fluorescent molecules for RNA detection with improved properties, such as increased brightness and stability. Another direction is the application of 1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine for the detection of specific RNA molecules, such as non-coding RNAs. 1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine could also be used in combination with other techniques, such as CRISPR-Cas9, to study gene expression and regulation. Overall, 1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine is a promising tool for RNA detection that has the potential to advance our understanding of gene expression and regulation.

Synthesis Methods

1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine can be synthesized through a multi-step process starting with the reaction of cyclohexene with trifluoroacetic acid to form a bicyclic intermediate. This intermediate is then reacted with ethylene diamine to form the final product, 1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine. The synthesis of 1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine has a wide range of applications in scientific research, particularly in the field of RNA detection. 1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine can be used to detect RNA molecules in living cells, which can provide valuable insights into gene expression and regulation. 1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine has also been used to study RNA localization and transport within cells.